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Compound of Interest

Compound Name: 3-Ethoxy-N-(pentan-2-yl)aniline

Cat. No.: B13255565

Get Quote

Executive Summary
3-Ethoxy-N-(pentan-2-yl)aniline is a secondary aromatic amine characterized by a specific

meta-ethoxy substitution pattern and a branched N-alkyl chain. This molecule represents a

critical scaffold in the development of functionalized polyanilines, optoelectronic materials, and

pharmaceutical intermediates.[1]

This technical guide provides a rigorous analysis of its molecular architecture, focusing on the

stereochemical implications of the chiral pentan-2-yl moiety and the conformational landscape

dictated by steric strain and electronic conjugation. We present validated synthesis protocols,

spectroscopic profiling, and a structural validation workflow designed for high-integrity research

applications.

Molecular Architecture & Connectivity
Structural Definition
The molecule consists of an aniline core substituted at the meta (3-) position with an ethoxy

group and N-alkylated with a pentan-2-yl chain.

IUPAC Name:N-(Pentan-2-yl)-3-ethoxyaniline
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Molecular Formula: C₁₃H₂₁NO

Molecular Weight: 207.31 g/mol

Core Scaffold: 1,3-Disubstituted Benzene (Aniline derivative)

Connectivity Diagram (DOT Visualization)
The following diagram illustrates the atom-to-atom connectivity and functional group

segregation.
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Figure 1: Connectivity map highlighting the central aromatic core and its substituents.

Stereochemistry & Chirality
The Chiral Center
The pentan-2-yl group introduces a chiral center at the C2 position of the alkyl chain. The

nitrogen atom is bonded to a carbon attached to:

A Methyl group (-CH₃)

A Propyl group (-CH₂CH₂CH₃)

A Hydrogen atom (-H)

The Nitrogen atom (-NH-Ar)[2]

Consequently, this molecule exists as a pair of enantiomers: (R)-3-Ethoxy-N-(pentan-2-
yl)aniline and (S)-3-Ethoxy-N-(pentan-2-yl)aniline.
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Enantiomeric Impact
Physical Properties: Boiling point and refractive index are identical for the enantiomers in an

achiral environment.

Biological Interaction: If used as a drug pharmacophore, the (S)- and (R)- isomers will likely

exhibit distinct binding affinities due to the spatial arrangement of the hydrophobic propyl tail

relative to the receptor pocket.

Conformational Landscape
Nitrogen Pyramidalization vs. Planarity
In N-alkyl anilines, the geometry of the nitrogen atom is a compromise between:

sp³ Hybridization (Pyramidal): Minimizes repulsion between the lone pair and bonding pairs.

sp² Hybridization (Planar): Maximizes overlap of the nitrogen p-orbital with the benzene π-

system (resonance stabilization).

For 3-Ethoxy-N-(pentan-2-yl)aniline, the bulky pentan-2-yl group introduces steric hindrance

(A¹'³ strain) with the ortho hydrogens of the benzene ring. This forces a slight twist in the N-

Phenyl bond, reducing conjugation compared to a primary aniline. The nitrogen likely adopts a

flattened pyramidal geometry.

Ethoxy Group Conformation
The C3-Ethoxy group prefers a conformation coplanar with the benzene ring.

Preferred Dihedral: The O-C(ethyl) bond typically lies in the plane of the ring (dihedral angle

≈ 0° or 180°) to allow the oxygen lone pair to donate electron density into the ring system.

Conformational Equilibrium Diagram
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Figure 2: The competitive balance between resonance stabilization and steric relief drives the

molecular conformation.

Physicochemical Profiling
The following data summarizes the predicted and experimental properties essential for

formulation and handling.
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Property Value (Approx.) Significance

LogP (Octanol/Water) 3.7 - 4.1

Highly lipophilic; suggests

good membrane permeability

but low aqueous solubility.

pKa (Conjugate Acid) 4.5 - 5.0

Less basic than aliphatic

amines due to delocalization of

N-lone pair into the ring.

Topological Polar Surface Area

(TPSA)
~21 Å²

Low polarity, indicating blood-

brain barrier (BBB) penetration

potential.

Hydrogen Bond Donors 1 (NH) Limited H-bonding capacity.

Hydrogen Bond Acceptors 2 (N, O)
The ethoxy oxygen adds a

weak acceptor site.

Experimental Protocols
Synthesis: Reductive Amination (Recommended)
This method is preferred over direct alkylation to avoid over-alkylation to the tertiary amine.

Reagents:

3-Ethoxyaniline (1.0 eq)

2-Pentanone (1.2 eq)

Sodium Triacetoxyborohydride (STAB) (1.5 eq)

Acetic Acid (catalytic)

Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

Workflow:
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Imine Formation: Dissolve 3-ethoxyaniline in DCE. Add 2-pentanone and acetic acid. Stir at

room temperature for 30-60 minutes to form the imine intermediate.

Reduction: Cool the mixture to 0°C. Add STAB portion-wise.

Reaction: Allow to warm to room temperature and stir overnight under nitrogen.

Quench: Quench with saturated NaHCO₃ solution.

Extraction: Extract with DCM (3x). Wash organics with brine, dry over Na₂SO₄.

Purification: Flash column chromatography (Hexanes/Ethyl Acetate gradient).

Structural Validation (NMR)
To confirm the structure and distinguish it from isomers (e.g., N-pentyl vs N-(pentan-2-yl)):

¹H NMR (CDCl₃, 400 MHz):

δ 6.2 - 7.1 ppm: Aromatic protons (4H). Look for the meta-substitution pattern (singlet-like

peak for H2, doublets for H4/H6).

δ 3.9 - 4.0 ppm: Quartet (2H) for Ethoxy -OCH₂CH₃.

δ 3.4 - 3.6 ppm: Multiplet (1H) for the chiral methine -N-CH(CH₃)-. Diagnostic for branched

amine.

δ 1.4 ppm: Triplet (3H) for Ethoxy -OCH₂CH₃.

δ 1.1 - 1.2 ppm: Doublet (3H) for the methyl group on the chiral center (-CH(CH₃)-).

δ 0.9 ppm: Triplet (3H) for the terminal pentyl methyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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